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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1,3-oxazole

Cat. No.: B126241 Get Quote

An In-depth Technical Guide on 5-(4-
Methylphenyl)-1,3-oxazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 5-(4-Methylphenyl)-1,3-oxazole, a

heterocyclic aromatic organic compound. The information herein is intended to support

research and development activities where this compound is of interest.

Physicochemical Properties
The fundamental molecular properties of 5-(4-Methylphenyl)-1,3-oxazole are summarized

below. These data are critical for experimental design, analytical method development, and

computational modeling.

Parameter Value Source

Molecular Formula C₁₀H₉NO [1][2]

Molecular Weight 159.18 g/mol [1]

Synonyms 5-(p-Tolyl)oxazole [1][2]
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The following diagram illustrates the direct relationship between the compound's nomenclature

and its core molecular properties.

5-(4-Methylphenyl)-1,3-oxazole C₁₀H₉NO Molecular Weight: 159.18 g/mol Synonym: 5-(p-Tolyl)oxazoledefines

Click to download full resolution via product page

Caption: Relationship between compound identity and its key molecular data.

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight, such as mass

spectrometry, are widely established and not cited here. Researchers should refer to standard

analytical chemistry methodologies for specific applications. The characterization of this

compound would typically involve techniques like Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and elemental analysis to confirm its structure and

purity, complementing the mass spectrometry data for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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